Cas no 1234615-99-6 (3-bromo-7-nitro-imidazo[1,2-a]pyridine)

• Product Name: 3-bromo-7-nitro-imidazo[1,2-a]pyridine
• CAS No: 1234615-99-6
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD17016108
• CID: 2094024
• PubChem ID: 72207599
• Update Time: 2025-06-12

3-bromo-7-nitro-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-nitroimidazo[1,2-a]pyridine
• 3-Bromo-7-nitro-imidazo[1,2-a]pyridine
• AS-33751
• AKOS025290834
• 1234615-99-6
• CS-0051448
• Imidazo[1,2-a]pyridine, 3-bromo-7-nitro-
• PB31882
• 991-805-4
• 3-bromo-7-nitroimidazo(1,2-a)pyridine
• 3-bromo-7-nitro-imidazo[1,2-a]pyridine

• MDL： MFCD17016108
• Inchi： 1S/C7H4BrN3O2/c8-6-4-9-7-3-5(11(12)13)1-2-10(6)7/h1-4H
• InChI Key： VCAJFNRBOCVBIX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=C(C=CN21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1Ų

Additional information on 3-bromo-7-nitro-imidazo[1,2-a]pyridine

Recent Advances in the Study of 3-bromo-7-nitro-imidazo[1,2-a]pyridine (CAS: 1234615-99-6)

The compound 3-bromo-7-nitro-imidazo[1,2-a]pyridine (CAS: 1234615-99-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by its imidazo[1,2-a]pyridine core, serves as a versatile scaffold for the development of novel bioactive molecules. Recent studies have explored its role in targeting various biological pathways, making it a promising candidate for drug discovery and development.

One of the key areas of research involving 3-bromo-7-nitro-imidazo[1,2-a]pyridine is its application in kinase inhibition. Kinases play a critical role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, including those involved in tumor proliferation. The study highlighted the compound's ability to bind to the ATP-binding site of kinases, thereby disrupting their catalytic activity.

In addition to its kinase inhibitory properties, 3-bromo-7-nitro-imidazo[1,2-a]pyridine has also been investigated for its antimicrobial potential. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, shows efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

The synthesis and optimization of 3-bromo-7-nitro-imidazo[1,2-a]pyridine derivatives have also been a focus of recent research. A 2024 article in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves the scalability of production but also allows for the introduction of diverse substituents, enabling the exploration of structure-activity relationships (SAR). Such advancements are crucial for the development of more potent and selective drug candidates.

Despite these promising findings, challenges remain in the clinical translation of 3-bromo-7-nitro-imidazo[1,2-a]pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's modular structure and demonstrated bioactivity make it a valuable tool for medicinal chemists and a potential cornerstone for future drug development efforts.